molecular formula C13H22O3 B8529251 Ethyl 2-oxo-1-pentylcyclopentane-1-carboxylate CAS No. 24852-03-7

Ethyl 2-oxo-1-pentylcyclopentane-1-carboxylate

Cat. No.: B8529251
CAS No.: 24852-03-7
M. Wt: 226.31 g/mol
InChI Key: FZTXLRWSWNYNFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-oxo-1-pentylcyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C13H22O3 and its molecular weight is 226.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

24852-03-7

Molecular Formula

C13H22O3

Molecular Weight

226.31 g/mol

IUPAC Name

ethyl 2-oxo-1-pentylcyclopentane-1-carboxylate

InChI

InChI=1S/C13H22O3/c1-3-5-6-9-13(12(15)16-4-2)10-7-8-11(13)14/h3-10H2,1-2H3

InChI Key

FZTXLRWSWNYNFG-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1(CCCC1=O)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under mechanical agitation, 31.20 g (purity of 90%) of ethyl 2-oxocyclopentane carboxylate was added to 76.04 g (purity of 98%) of ground anhydrous potassium carbonate, and after stirring for several minutes, to the mixture was added 100 ml of acetone. The reaction mixture was further stirred for about 15 minutes, then thereto was dropwise added 45.86 ml (purity of 98% of 1-bromo-n-pentane. Upon the completion of the addition, the reaction mixture was heated for reflux for 6 hours. The reaction mixture was filtered under the reduced pressure, and the filter cake was washed with diethyl ether until its color was purely white. Pale yellow filtrate was collected and dried over anhydrous magnesium sulfate, then the solvent was removed. The residue was distilled under reduced pressure, and 36.42 g of colorless liquid as a distillate cut of 156-162° C./22 mmHg was collected. Yield: 89.52%. MS: m/e 227(M+″+1), 226(M+″), 198, 181, 169, 156, 141, 127, 110, 95.
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Synthesis routes and methods II

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